Cas no 1464137-14-1 ((R)-1-Boc-3-(cbz-amino)-3-methylpiperidine)

• Product Name: (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine
• CAS No: 1464137-14-1
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 4822887
• Update Time: 2025-10-29

(R)-1-Boc-3-(cbz-amino)-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• (R)-1-BOC-3-(CBZ-AMINO)-3-METHYLPIPERIDINE
• (R)-tert-Butyl 3-(((benzyloxy)carbonyl)amino)-3-methylpiperidine-1-carboxylate
• VT1357
• (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine

• Inchi： 1S/C19H28N2O4/c1-18(2,3)25-17(23)21-12-8-11-19(4,14-21)20-16(22)24-13-15-9-6-5-7-10-15/h5-7,9-10H,8,11-14H2,1-4H3,(H,20,22)/t19-/m1/s1
• InChI Key： VJKNXEZOOISCHS-LJQANCHMSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@](C)(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 469
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine

(R)-1-Boc-3-(cbz-amino)-3-methylpiperidine (CAS No. 1464137-14-1): A Comprehensive Overview

The compound (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine (CAS No. 1464137-14-1) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a piperidine ring system substituted with a tert-butoxycarbonyl (Boc) group at position 1, a carbobenzyloxy (Cbz) amino group at position 3, and a methyl group at the same position. The stereochemistry at the chiral center is specified as (R), indicating a specific spatial arrangement of substituents around the carbon atom.

Key Features and Structure

The piperidine ring is a six-membered cyclic amine, which forms the backbone of this compound. The Boc group, a common protecting group in peptide synthesis, is attached to the nitrogen atom at position 1, ensuring that the amine remains unreactive during certain stages of synthesis. The Cbz group, another protective moiety, is attached to the amino group at position 3, providing additional control over reactivity during multi-step syntheses. The methyl group at position 3 adds to the complexity of the molecule and may influence its physical properties and reactivity.

Synthesis and Applications

The synthesis of (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine involves advanced organic chemistry techniques, including stereocontrolled synthesis and protective group strategies. Recent advancements in asymmetric synthesis have enabled the preparation of this compound with high enantiomeric excess, making it valuable for use in enantioselective reactions and drug discovery programs.

This compound serves as an intermediate in the synthesis of complex molecules, particularly in the development of peptide-based drugs and bioactive compounds. Its structure allows for further functionalization at various positions on the piperidine ring, enabling researchers to explore diverse chemical space and discover novel bioactive agents.

Recent Research Findings

Recent studies have highlighted the role of (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine in medicinal chemistry research. For instance, researchers have utilized this compound as a key intermediate in the synthesis of potent inhibitors for various therapeutic targets, including kinases and proteases. Its stereochemistry has been shown to significantly influence the biological activity of derived compounds, underscoring its importance in drug design.

Moreover, advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological systems. These studies provide insights into its potential applications in areas such as oncology and infectious diseases.

Conclusion

In summary, (R)-1-Boc-3-(cbz-amino)-3-methylpiperidine (CAS No. 1464137-14-1) is a versatile compound with significant potential in chemical synthesis and drug discovery. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is expected to grow further.